![molecular formula C20H29N3O4 B5672352 3-{[(1-{[1-(methoxyacetyl)-4-piperidinyl]carbonyl}-3-piperidinyl)oxy]methyl}pyridine](/img/structure/B5672352.png)
3-{[(1-{[1-(methoxyacetyl)-4-piperidinyl]carbonyl}-3-piperidinyl)oxy]methyl}pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a broader class of chemicals that have been studied for their unique molecular and structural characteristics. Its relevance in scientific research stems from its distinctive molecular structure and the potential it holds for understanding the interactions and properties of similarly structured compounds.
Synthesis Analysis
The synthesis of related piperidine derivatives involves catalytic reactions that introduce functional groups into pyridine under mild conditions. Crotti et al. (2011) describe a regioselective introduction of a methoxycarbonyl methyl group into unsubstituted pyridine using copper(II) triflate, highlighting the compound's potential as a building block for polyfunctionalized derivatives (Crotti, Berti, & Pineschi, 2011).
Molecular Structure Analysis
The molecular and crystal structures of related compounds have been determined using X-ray diffraction analysis, revealing significant insights into their conformational flexibility and hydrogen bonding patterns. This flexibility and the ability to form extensive hydrogen bond networks are crucial for understanding the compound's molecular behavior (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Boto et al. (2001) developed a method for synthesizing 2,3-disubstituted pyrrolidines and piperidines, showcasing the versatility of these compounds in forming bicyclic systems present in many natural products. This method highlights the compound's reactivity and potential for creating diverse molecular structures (Boto, Hernández, de Leon, & Suárez, 2001).
Physical Properties Analysis
The physical properties of related compounds, such as their crystalline structure and hydrogen bonding capabilities, are crucial for understanding the compound's stability and reactivity. The study by Khan et al. (2013) on the molecular structure of a related compound stabilized by hydrogen bonding and C-H…π interactions provides valuable insights into these aspects (Khan, Ibrar, Lal, Altaf, & White, 2013).
Chemical Properties Analysis
Research on the synthesis and structural analysis of pyridine derivatives by Ganapathy et al. (2015) highlights the compound's chemical properties, including its reactivity and potential for forming diverse molecular structures. This research is instrumental in understanding the compound's chemical behavior and its implications for further scientific studies (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).
properties
IUPAC Name |
2-methoxy-1-[4-[3-(pyridin-3-ylmethoxy)piperidine-1-carbonyl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4/c1-26-15-19(24)22-10-6-17(7-11-22)20(25)23-9-3-5-18(13-23)27-14-16-4-2-8-21-12-16/h2,4,8,12,17-18H,3,5-7,9-11,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCZIAHUOQKJYOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC(CC1)C(=O)N2CCCC(C2)OCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(1-{[1-(Methoxyacetyl)-4-piperidinyl]carbonyl}-3-piperidinyl)oxy]methyl}pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.